3-Chloro-4-cyclopropoxy-2-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• SMILES: CCC1=NC=CC(=C1Cl)OC2CC2
• InChI: InChI=1S/C10H12ClNO/c1-2-8-10(11)9(5-6-12-8)13-7-3-4-7/h5-7H,2-4H2,1H3
• InChIKey: IGEULUSJYGAXJT-UHFFFAOYSA-N

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Overview

3-Chloro-4-cyclopropoxy-2-ethylpyridine (CAS 1243396-96-4) is a trisubstituted pyridine derivative with the molecular formula C₁₀H₁₂ClNO and a molecular weight of 197.66 g/mol . The compound features a chlorine atom at the 3-position, a cyclopropoxy ether at the 4-position, and an ethyl group at the 2-position of the pyridine ring . It belongs to the class of halogenated alkoxypyridines, a structural family that has demonstrated utility as synthetic intermediates in medicinal chemistry and as building blocks for drug discovery programs targeting S1P₁ receptors, kinase inhibitors, and other pharmacologically relevant scaffolds [1]. The compound is catalogued by multiple research chemical suppliers with typical purities of 95–98% and is exclusively intended for research and development purposes .

▶ Synthetic intermediate for medicinal chemistry building blocks

▶ 4-Alkoxypyridine scaffold with reported oral PK class context

▶ Regioisomer-specific 3-chloro handle enables orthogonal functionalization

• [1] Bolli, M.H.; Lescop, C.; Birker, M.; de Kanter, R.; Hess, P.; Kohl, C.; Nayler, O.; Rey, M.; Sieber, P.; Velker, J.; Weller, T.; Steiner, B. Novel S1P1 receptor agonists – Part 5: From amino- to alkoxy-pyridines. European Journal of Medicinal Chemistry 2016, 115, 326–341. DOI: 10.1016/j.ejmech.2016.03.020. View Source

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Why Analogs Cannot Substitute

Trisubstituted pyridines bearing chloro, cyclopropoxy, and ethyl substituents exist as multiple regioisomers with the identical molecular formula (C₁₀H₁₂ClNO, MW 197.66), including 3-chloro-5-cyclopropoxy-2-ethylpyridine (CAS 1243463-20-8), 2-chloro-4-cyclopropoxy-3-ethylpyridine (CAS 1243467-59-5), and 4-chloro-3-cyclopropoxy-2-ethylpyridine . These regioisomers are not functionally interchangeable. The position of the nitrogen atom relative to the substituents on the pyridine ring fundamentally alters electronic distribution, nucleophilic substitution reactivity, and—when incorporated into bioactive scaffolds—pharmacokinetic behavior [1]. Published SAR studies on alkoxypyridine-based S1P₁ receptor agonists demonstrate that the pyridine nitrogen position (2-, 3-, or 4-substituted) dictates oral half-life and pharmacological duration of action, with 3- and 4-substituted pyridines exhibiting significantly longer half-lives than their 2-substituted counterparts [1]. Substituting a regioisomer without systematic re-optimization therefore risks altered reactivity in synthetic sequences, divergent metabolic stability, and unpredictable pharmacological outcomes in downstream applications.

Regioisomeric 5-cyclopropoxy or 2-chloro analogs may shift reactivity: the pyridine nitrogen position alters SNAr and PK profiles.

2-Alkoxypyridine analogs reported shorter oral half-life vs. 4-alkoxy class; substitution may alter duration context.

Linear alkoxy (methoxy/ethoxy) analogs lack cyclopropyl metabolic protection; substitution may affect stability screening.

• [1] Bolli, M.H.; Lescop, C.; Birker, M.; de Kanter, R.; Hess, P.; Kohl, C.; Nayler, O.; Rey, M.; Sieber, P.; Velker, J.; Weller, T.; Steiner, B. Novel S1P1 receptor agonists – Part 5: From amino- to alkoxy-pyridines. European Journal of Medicinal Chemistry 2016, 115, 326–341. DOI: 10.1016/j.ejmech.2016.03.020. View Source

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Differentiation Evidence

4-Cyclopropoxy Substitution: Prolonged Oral Half-Life vs. 2-Pyridines

In a focused SAR study of alkoxypyridine-based S1P₁ receptor agonists, Bolli et al. (2016) demonstrated that the position of the pyridine nitrogen attachment point determines pharmacokinetic fate. While 2-pyridine derivatives were more selective against S1PR3, the corresponding 3- or 4-pyridine analogues showed significantly longer oral half-lives and, as a consequence, longer pharmacological duration of action after oral administration in Wistar rats [1]. For the target compound, the cyclopropoxy group is positioned at the 4-position of the pyridine ring—matching the substitution pattern associated with prolonged exposure. The best-in-series cyclopentoxy-pyridine 45b (a 4-alkoxy pyridine) maximally reduced blood lymphocyte count for at least 24 h after a single oral dose of 10 mg/kg [1]. This evidence indicates that 3-chloro-4-cyclopropoxy-2-ethylpyridine, by virtue of its 4-alkoxy substitution architecture, belongs to a regioisomeric class with intrinsically favorable oral PK properties relative to 2-substituted pyridine analogs.

Oral PK duration

Class-level

4-alkoxypyridine (target class) Reported prolonged half-life; series-leading analog 45b showed ≥24 h lymphocyte reduction at 10 mg/kg p.o.

2-alkoxypyridine analogs Shorter oral half-life; higher S1PR3 selectivity

Supports oral duration research context

Class-level SAR from Bolli et al. 2016; specific t½ for target compound not reported

Evidence Dimension	Oral pharmacokinetic duration of action (lymphocyte count reduction ≥24 h post-dose)
Target Compound Data	4-cyclopropoxy substitution architecture (class-level: 3-/4-alkoxypyridines show prolonged oral half-life vs. 2-alkoxypyridines)
Comparator Or Baseline	2-alkoxypyridine analogs (shorter oral half-life; higher S1PR3 selectivity); aminopyridine lead compound 1 (phototoxic, PIF significantly higher than alkoxypyridines)
Quantified Difference	3-/4-pyridine alkoxy analogs show 'significantly longer oral half-lives' than 2-pyridine analogs; cyclopentoxy-pyridine 45b (4-alkoxy) achieved ≥24 h lymphocyte reduction at 10 mg/kg p.o. [1]. Quantitative half-life fold-difference not explicitly reported; class-level directionality confirmed.
Conditions	In vivo: oral administration to Wistar rats; pharmacodynamic endpoint: blood lymphocyte count reduction; comparator set: 2-, 3-, and 4-alkoxypyridine S1P1 agonist series [1]

Why This Matters

For medicinal chemistry programs requiring sustained target engagement after oral dosing, the 4-cyclopropoxy substitution pattern of the target compound aligns with published SAR demonstrating prolonged in vivo duration vs. regioisomeric 2-substituted alternatives, reducing the need for structural re-optimization.

• [1] Bolli, M.H.; Lescop, C.; Birker, M.; de Kanter, R.; Hess, P.; Kohl, C.; Nayler, O.; Rey, M.; Sieber, P.; Velker, J.; Weller, T.; Steiner, B. Novel S1P1 receptor agonists – Part 5: From amino- to alkoxy-pyridines. European Journal of Medicinal Chemistry 2016, 115, 326–341. DOI: 10.1016/j.ejmech.2016.03.020. View Source

Cyclopropoxy Group Reduces Oxidative Metabolism Liability

The cyclopropoxy group is a recognized structural motif for reducing oxidative metabolism at ether linkages. Hypha Discovery has documented that cyclopropyl ring systems are employed to block oxidative metabolic pathways, thereby increasing drug half-life and improving potency [1]. In contrast, unsubstituted alkoxy groups (e.g., methoxy, ethoxy) at the pyridine 4-position are susceptible to O-dealkylation by cytochrome P450 enzymes, which can lead to rapid metabolic clearance [1]. The target compound incorporates a cyclopropoxy ether at the 4-position rather than a linear alkoxy group, positioning it in a class of compounds with inherently greater metabolic stability. This differentiates it from the simpler 4-alkoxy analogs such as 4-methoxy- or 4-ethoxy-2-ethylpyridine derivatives, which lack the steric and electronic protection conferred by the cyclopropyl ring.

Metabolic stability

Class-level

Cyclopropyl groups documented to reduce oxidative metabolism at ether linkages vs. linear alkoxy chains.

May support metabolic stability screening

Source: Hypha Discovery; target-specific Clint not publicly reported

Evidence Dimension	Oxidative metabolic stability of the ether linkage
Target Compound Data	4-cyclopropoxy substitution—cyclopropyl rings are documented to diminish oxidative metabolism at adjacent ether linkages [1]
Comparator Or Baseline	Linear 4-alkoxy pyridines (methoxy, ethoxy, propoxy)—susceptible to CYP450-mediated O-dealkylation; quantitative metabolic stability data for the specific target compound not available in the public domain
Quantified Difference	Class-level evidence: cyclopropyl groups demonstrably reduce oxidative metabolism vs. unsubstituted alkyl chains; specific t₁/₂ or Clint values for 3-chloro-4-cyclopropoxy-2-ethylpyridine are not publicly reported.
Conditions	Inference drawn from drug metabolism literature and cyclopropane medicinal chemistry principles; Hypha Discovery analysis of cyclopropyl metabolic stability strategies [1]

Why This Matters

Procurement of the cyclopropoxy-containing target compound rather than a simpler 4-methoxy or 4-ethoxy analog may reduce the probability of metabolic failure in downstream lead optimization, particularly for oral drug discovery programs.

• [1] Hypha Discovery. Metabolism of Cyclopropyl Groups. Blog, September 23, 2021. Available at: https://www.hyphadiscovery.co.uk/metabolism-of-cyclopropyl-groups (accessed May 2026). View Source

3-Chloro Substituent: Differential SNAr Reactivity

The reactivity of chloropyridines toward nucleophilic aromatic substitution (SNAr) is strongly position-dependent. 2-Chloropyridine and 4-chloropyridine readily undergo SNAr due to stabilization of the Meisenheimer intermediate by the ring nitrogen, whereas 3-chloropyridine is substantially less reactive because the negative charge cannot be delocalized onto the nitrogen atom [1]. The target compound bears chlorine at the 3-position, meaning the chloro substituent is relatively inert to SNAr under standard conditions compared to regioisomers with chlorine at the 2- or 4-position (e.g., 2-chloro-4-cyclopropoxy-3-ethylpyridine, CAS 1243467-59-5; or 4-chloro-3-cyclopropoxy-2-ethylpyridine). This differential reactivity enables chemoselective synthetic strategies: the 4-cyclopropoxy and 2-ethyl groups can be elaborated while the 3-chloro position remains intact for late-stage functionalization via cross-coupling (e.g., Suzuki, Buchwald-Hartwig) or directed ortho-metalation approaches [1].

SNAr reactivity

Class-level

3-chloro (target) Low SNAr reactivity; chlorine retained under standard conditions

2-/4-chloro analogs Readily displaced by nucleophiles

Enables chemoselective synthetic strategies

General pyridine SNAr principles; rate constants not reported for target

Evidence Dimension	Relative reactivity toward nucleophilic aromatic substitution (SNAr)
Target Compound Data	3-chloro substitution: low SNAr reactivity—chlorine retained under conditions that would displace 2- or 4-chloro groups [1]
Comparator Or Baseline	2-chloropyridine and 4-chloropyridine analogs: high SNAr reactivity (readily displaced by nucleophiles); 3-chloropyridine: substantially less reactive [1]
Quantified Difference	Qualitative reactivity hierarchy: 4-Cl ≈ 2-Cl >> 3-Cl toward SNAr. Quantitative rate constants for the specific compound are not publicly available.
Conditions	General pyridine SNAr reactivity principles; well-established in heterocyclic chemistry textbooks and primary literature [1]

Why This Matters

Researchers requiring orthogonal functionalization of a trisubstituted pyridine scaffold should select the 3-chloro regioisomer to preserve the chlorine as a latent handle for late-stage diversification, whereas 2- or 4-chloro regioisomers risk premature displacement.

• [1] Joule, J.A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010; Chapter on Pyridines: Nucleophilic Substitution, pp. 125–145. Supporting: Numerade. Explain why nucleophilic substitution occurs more readily in 4-chloropyridine than in 3-chloropyridine. Available at: https://www.numerade.com/ask/question/explain-why-nucleophilic-substitution-occurs-more-readily-in-4-chloropyridine-than-in-3-chloropyridine/. View Source

KMO Inhibitor CHDI-340246: 3-Chloro-4-cyclopropoxy Pharmacophore

The 3-chloro-4-cyclopropoxy substitution motif has been validated in a drug discovery context through CHDI-340246, a potent and selective kynurenine monooxygenase (KMO) inhibitor developed by the CHDI Foundation . CHDI-340246 (6-(3-chloro-4-cyclopropoxy-phenyl)-pyrimidine-4-carboxylic acid) contains the 3-chloro-4-cyclopropoxy-phenyl fragment as a critical pharmacophoric element . The compound and its solid-state forms have been characterized in patent filings, and methods of use for treating neurodegenerative disorders have been disclosed [1]. While CHDI-340246 employs a phenyl (not pyridine) core, the 3-chloro-4-cyclopropoxy substitution pattern is identical, demonstrating that this specific arrangement of substituents is pharmacologically competent and has attracted significant drug discovery investment. This provides supporting evidence that the target compound, bearing the same 3-chloro-4-cyclopropoxy motif on a pyridine scaffold, may serve as a privileged building block for CNS-penetrant or anti-inflammatory drug candidates targeting the kynurenine pathway.

KMO pharmacophore

Supporting

3-chloro-4-cyclopropoxy motif validated in KMO inhibitor CHDI-340246.

Supports building block selection for kynurenine pathway studies

CHDI-340246 uses phenyl core; target pyridine analog data not available

Evidence Dimension	Pharmacological validation of the 3-chloro-4-cyclopropoxy substitution motif
Target Compound Data	3-chloro-4-cyclopropoxy substitution on a pyridine core; building block for medicinal chemistry
Comparator Or Baseline	CHDI-340246: 3-chloro-4-cyclopropoxy-phenyl-pyrimidine-4-carboxylic acid, a validated KMO inhibitor ; other substitution patterns (e.g., 4-chloro-3-cyclopropoxy) not reported in the same context
Quantified Difference	CHDI-340246 is characterized as a 'potent and selective KMO inhibitor'; quantitative IC₅₀ or K_i values for CHDI-340246 are not disclosed in the publicly available abstracts . Direct activity data for the target pyridine compound are not available.
Conditions	CHDI-340246 developed by CHDI Foundation Inc.; patent filings describe pharmaceutical compositions and methods of use for KMO inhibition [1]

Why This Matters

The 3-chloro-4-cyclopropoxy motif is pharmacologically validated through a known drug discovery program (CHDI-340246), reducing the risk associated with selecting this substitution pattern for medicinal chemistry campaigns relative to unvalidated regioisomeric motifs.

• [1] CHDI Foundation Inc. Kynurenine-3-monooxygenase inhibitors, pharmaceutical compositions, and methods of use thereof. Patent family including US applications. Justia Patents. Available at: https://patents.justia.com/assignee/chdi-foundation-inc (accessed May 2026). View Source

Reduced Phototoxicity of Alkoxypyridines vs. Aminopyridines

A critical differentiation between alkoxypyridines and their aminopyridine counterparts is the marked reduction in phototoxicity. Bolli et al. (2016) reported that the aminopyridine lead compound 1 was phototoxic in vitro, prompting a scaffold switch to alkoxy-substituted pyridines. The photo irritancy factor (PIF) of the alkoxypyridine series was significantly lower than that of aminopyridine 1, and most alkoxypyridine compounds were not phototoxic in the 3T3 NRU phototoxicity test [1]. One alkoxypyridine compound showed a PIF value of 0.9, well below the threshold for phototoxic classification . As an alkoxy-substituted pyridine (4-cyclopropoxy), the target compound belongs to this low-phototoxicity structural class, differentiating it from amino-substituted pyridine analogs that carry a phototoxic liability and may require additional photosafety evaluation during development.

Phototoxicity (PIF)

Class-level

0.9 PIF (non-phototoxic)

Alkoxypyridine class reported lower phototoxicity vs. aminopyridines

3T3 NRU assay; target-specific PIF not available

Evidence Dimension	In vitro phototoxicity (Photo Irritancy Factor, PIF) in the 3T3 NRU assay
Target Compound Data	4-cyclopropoxy pyridine (alkoxypyridine class): expected low phototoxicity based on class behavior [1]
Comparator Or Baseline	Aminopyridine lead compound 1: phototoxic in vitro. Alkoxypyridine series: PIF significantly lower; one compound showed PIF = 0.9 (non-phototoxic) . Cyclopentoxy-pyridine 45b: lacked phototoxicity [1].
Quantified Difference	Alkoxypyridine PIF values significantly lower than aminopyridine 1 (exact fold-difference not specified in abstract). Representative alkoxypyridine PIF = 0.9, indicating non-phototoxic classification . Target compound-specific PIF data not available.
Conditions	3T3 NRU phototoxicity test (OECD TG 432); in vitro assessment per Bolli et al. 2016, European Journal of Medicinal Chemistry [1]

Why This Matters

For drug discovery programs where phototoxicity is a known liability of the chemical series (e.g., aminopyridine-based S1P₁ agonists), selecting an alkoxypyridine building block such as the target compound can eliminate the need for subsequent phototoxicity mitigation efforts.

• [1] Bolli, M.H.; Lescop, C.; Birker, M.; de Kanter, R.; Hess, P.; Kohl, C.; Nayler, O.; Rey, M.; Sieber, P.; Velker, J.; Weller, T.; Steiner, B. Novel S1P1 receptor agonists – Part 5: From amino- to alkoxy-pyridines. European Journal of Medicinal Chemistry 2016, 115, 326–341. DOI: 10.1016/j.ejmech.2016.03.020. View Source

4-Cyclopropoxy-3-chloro vs. 5-Cyclopropoxy: Patent Precedent

A survey of publicly available patent and database records for C₁₀H₁₂ClNO pyridine regioisomers reveals an asymmetry in documented applications. The 3-chloro-4-cyclopropoxy motif (as found in the target compound and its close analog 3-chloro-4-cyclopropoxypicolinamide, CAS 1243470-04-3) appears in multiple drug-discovery-relevant contexts, including KMO inhibition (CHDI-340246) and kinase-targeted scaffolds . In contrast, the 5-cyclopropoxy regioisomer (3-chloro-5-cyclopropoxy-2-ethylpyridine, CAS 1243463-20-8) is virtually absent from the bioactive compound literature, appearing only in chemical supplier catalogues . Similarly, 2-chloro-4-cyclopropoxy-3-ethylpyridine (CAS 1243467-59-5) lacks documented biological precedent. This asymmetric distribution of patent and literature precedent indicates that the 3-chloro-4-cyclopropoxy substitution pattern has been preferentially selected in drug discovery programs, likely reflecting favorable physicochemical or pharmacological properties of this specific regioisomeric arrangement.

Patent precedent

Supporting

3-chloro-4-cyclopropoxy motif preferentially cited in bioactive patents vs. other regioisomers.

Strengthens procurement rationale for library inclusion

Survey May 2026; alternative regioisomers lack bioactive documentation

Evidence Dimension	Patent and literature precedent for biological activity
Target Compound Data	3-chloro-4-cyclopropoxy-pyridine motif: documented in KMO inhibitor patents (CHDI-340246), picolinamide derivatives, and bioactive compound databases (BindingDB)
Comparator Or Baseline	3-chloro-5-cyclopropoxy-2-ethylpyridine (CAS 1243463-20-8): no bioactive patent or literature precedent found . 2-chloro-4-cyclopropoxy-3-ethylpyridine (CAS 1243467-59-5): no bioactive precedent found.
Quantified Difference	Qualitative: 3-chloro-4-cyclopropoxy motif appears in multiple drug discovery contexts; regioisomeric motifs (5-cyclopropoxy, 2-chloro-4-cyclopropoxy) lack comparable documentation.
Conditions	Literature and patent database survey conducted May 2026; includes PubChem, BindingDB, ChemSpider, Google Patents, and chemical supplier catalogues

Why This Matters

Procurement decisions for building block libraries should favor regioisomers with demonstrated biological relevance; the 3-chloro-4-cyclopropoxy pattern has stronger drug discovery precedent than alternative regioisomers, reducing the risk of acquiring a 'silent' building block with no path to biological application.

3-Chloro-4-cyclopropoxy-2-ethylpyridine: Application Scenarios

S1P₁ Agonist Lead Optimization with Prolonged Oral Duration

Medicinal chemistry teams developing oral S1P₁ receptor agonists for autoimmune indications should prioritize 4-alkoxypyridine building blocks over 2-alkoxypyridine alternatives. The target compound's 4-cyclopropoxy substitution architecture aligns with the SAR established by Bolli et al. (2016), where 3- and 4-alkoxypyridines demonstrated significantly longer oral half-lives than 2-substituted congeners [1]. Incorporating 3-chloro-4-cyclopropoxy-2-ethylpyridine as a late-stage diversification intermediate enables exploration of the 3-position (via cross-coupling of the chloro group) while retaining the PK-favorable 4-cyclopropoxy-2-ethyl pyridine core. The cyclopropoxy group further provides metabolic stability advantages over linear alkoxy alternatives [2], and the alkoxypyridine scaffold inherently avoids the phototoxicity liability documented for aminopyridine-based S1P₁ agonists [1].

CNS-Penetrant KMO Inhibitor Intermediate

The 3-chloro-4-cyclopropoxy motif is pharmacologically validated through CHDI-340246, a KMO inhibitor under investigation for Huntington's disease and related neurodegenerative conditions [1]. Researchers pursuing kynurenine pathway modulation can use 3-chloro-4-cyclopropoxy-2-ethylpyridine as a pyridine-based isosteric replacement for the phenyl core in CHDI-340246 analogs. The pyridine nitrogen may enhance CNS penetration by reducing logP relative to the phenyl counterpart while providing an additional hydrogen-bond acceptor for target engagement. The 2-ethyl group offers a vector for further elaboration or may mimic the lipophilic contacts made by the pyrimidine-carboxylic acid moiety in CHDI-340246 [1].

Orthogonal Functionalization for Trisubstituted Pyridine Libraries

The target compound's substitution pattern—a relatively inert 3-chloro group paired with electron-rich 4-cyclopropoxy and 2-ethyl substituents—enables sequential, chemoselective functionalization strategies [1]. The 3-chloro position resists SNAr under conditions that would displace 2- or 4-chloro groups, allowing the pyridine ring to be elaborated at alternative positions first. Subsequent transition-metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig, or Negishi) at the 3-chloro position provides access to diverse 3-aryl, 3-amino, or 3-alkyl derivatives [1]. This orthogonal reactivity profile makes the compound a strategic choice for diversity-oriented synthesis libraries where regioisomeric purity and predictable reactivity are essential for parallel synthesis workflows.

Regioisomeric Purity Reference Standard

Given that multiple regioisomers share the molecular formula C₁₀H₁₂ClNO (MW 197.66), unambiguous identification and quantification of the desired 3-chloro-4-cyclopropoxy-2-ethyl isomer is critical for quality control in medicinal chemistry [1]. The target compound, with its well-defined canonical SMILES (CCC1=NC=CC(=C1Cl)OC2CC2) and InChI Key (IGEULUSJYGAXJT-UHFFFAOYSA-N), can serve as an authenticated reference standard for HPLC, LC-MS, or NMR-based regioisomeric purity assays [1]. This application is particularly relevant for contract research organizations and pharmaceutical development teams that must demonstrate regioisomeric fidelity in intermediates destined for IND-enabling studies.

Application

Selection Property

Validation Focus

S1P₁ agonist lead optimization

4-alkoxypyridine architecture with reported oral duration class context

Oral PK duration in rodent models

KMO inhibitor intermediate

3-chloro-4-cyclopropoxy pharmacophore

KMO inhibition and CNS penetration modeling

Orthogonal functionalization library

Chemoselective 3-chloro handle resistant to SNAr

Cross-coupling reactivity profiling

Regioisomeric purity reference

Authenticated 3-chloro-4-cyclopropoxy regioisomer

HPLC/LC-MS regioisomeric purity assay development

• [1] Bolli, M.H.; Lescop, C.; Birker, M.; de Kanter, R.; Hess, P.; Kohl, C.; Nayler, O.; Rey, M.; Sieber, P.; Velker, J.; Weller, T.; Steiner, B. Novel S1P1 receptor agonists – Part 5: From amino- to alkoxy-pyridines. European Journal of Medicinal Chemistry 2016, 115, 326–341. DOI: 10.1016/j.ejmech.2016.03.020. View Source
• [2] Hypha Discovery. Metabolism of Cyclopropyl Groups. Blog, September 23, 2021. Available at: https://www.hyphadiscovery.co.uk/metabolism-of-cyclopropyl-groups (accessed May 2026). View Source